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Compound of Interest

Compound Name: Thorium-230

Cat. No.: B1204741

Abstract

This document provides a detailed, step-by-step protocol for the extraction and purification of
Thorium-230 (23°Th) from marine sediment samples. The accurate measurement of 229Th is
crucial for various paleoceanographic studies, including the determination of sediment
accumulation rates and the investigation of past ocean circulation patterns.[1][2] The low
natural abundance of thorium in marine sediments necessitates a robust and efficient
extraction methodology to ensure accurate quantification, typically by inductively coupled
plasma mass spectrometry (ICP-MS).[1][2] This protocol outlines a comprehensive workflow,
including sample preparation, acid digestion, and purification of thorium using anion exchange
chromatography.

Introduction

Thorium-230 is a naturally occurring radionuclide, a decay product of Uranium-234.[1][2] Its
application in paleoceanography stems from its predictable production rate in the water column
and its subsequent removal by scavenging onto settling particles. This process allows for the
normalization of sedimentary fluxes. Given the challenging low concentrations of thorium in
marine sediments, typically at parts-per-billion levels, a highly sensitive analytical approach is
required.[1][2] Advances in ICP-MS have made such measurements more accessible, but the
success of the analysis is critically dependent on the preceding wet chemistry stages designed
to isolate thorium from the complex sediment matrix.[1][2]
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This protocol details a widely used method involving strong acid digestion to liberate thorium

from the sediment matrix, followed by purification using anion exchange chromatography. The

final thorium fraction is then prepared for analysis by ICP-MS.

Experimental Protocol

This protocol is divided into three main stages: Sample Preparation and Spiking, Acid

Digestion, and Anion Exchange Chromatography for Thorium Purification.

Materials and Reagents @@

Material/Reagent

Grade

Supplier

Marine Sediment Sample

Freeze-dried, homogenized

N/A

Nitric Acid (HNO3),

concentrated (70%)

Trace metal grade

Fisher Scientific

Hydrofluoric Acid (HF),

concentrated (48%)

Trace metal grade

Fisher Scientific

Perchloric Acid (HCIOa4),

concentrated (70%)

Trace metal grade

Fisher Scientific

Hydrochloric Acid (HCI),

concentrated (37%)

Trace metal grade

Fisher Scientific

229Th or 232Th Spike

Certified Reference Material

NIST or equivalent

Bio-Rad AG1-X8 Anion

Exchange Resin

100-200 mesh

Bio-Rad Laboratories

Polypropylene Columns (e.qg.,

) N/A Bio-Rad Laboratories
Bio-Rad Poly-Prep)
Savillex® PFA Vials N/A Savillex
Ultrapure Water (18.2 MQ-cm) Type 1 Millipore Milli-Q

Step-by-Step Procedure

» Homogenize the freeze-dried marine sediment sample using an agate mortar and pestle.
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e Accurately weigh approximately 100-200 mg of the homogenized sediment into a clean,
labeled Savillex® PFA vial.

e Record the exact weight of the sediment.

e Add a known amount of a 22°Th or 232Th isotopic spike to the vial. This spike will serve as an
internal standard for isotope dilution analysis to correct for procedural thorium loss and to
enable accurate quantification.

Safety Note: All steps involving concentrated acids, particularly HF and HCIOa4, must be
performed in a certified fume hood with appropriate personal protective equipment (PPE),
including acid-resistant gloves, lab coat, and safety glasses.

o To the spiked sediment sample in the Savillex® vial, add 2 mL of concentrated HNO:s.

» Place the vial on a hot plate at approximately 120°C and allow the sample to reflux for at
least 4 hours. Do not allow the sample to evaporate to dryness.

» Remove the vial from the hot plate and allow it to cool completely.

o Carefully add 2 mL of concentrated HF to the vial.

e Return the vial to the hot plate at 120°C and allow it to reflux for at least 4 hours.

o Remove the vial from the hot plate, let it cool, and then add 1 mL of concentrated HCIOa.

 Increase the hot plate temperature to 180-200°C and allow the solution to slowly evaporate
to near dryness. The appearance of dense white fumes of HCIOa4 indicates the completion of
the digestion of organic matter.

 After cooling, add 2 mL of concentrated HNOs and warm the solution to dissolve the residue.

This step separates thorium from other elements in the digested sample matrix. A procedure
adapted from Negre et al. (2009) using BioRad AG1-X8 resin is described below.[1]

e Column Preparation:

o Place a small amount of quartz wool at the bottom of a polypropylene column.
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o Prepare a slurry of Bio-Rad AG1-X8 resin in ultrapure water and pour it into the column to
achieve a resin bed height of approximately 2 cm.

o Clean the resin by passing 10 mL of ultrapure water, followed by 10 mL of 6M HCI, and
finally another 10 mL of ultrapure water through the column.[1]

o Condition the column for sample loading by passing three 5 mL aliquots of 7.5 M HNOs
through the resin.[1]

e Sample Loading:

o Convert the dissolved sediment sample from the acid digestion step into a 7.5 M HNOs
matrix. This can be achieved by evaporating the sample to dryness and reconstituting it in
an appropriate volume of 7.5 M HNO:s.

o Load the sample onto the conditioned column.
» Elution:

o Rinse the column with three 2 mL additions of 7.5 M HNOs to remove any remaining
matrix elements that do not bind to the resin in a high nitric acid molarity.[1]

o Condition the column for thorium elution by adding 200 pL of 6 M HCI.[1]

o Elute the thorium fraction by adding two separate 6 mL aliquots of 6 M HCl into a clean
Savillex® vial.[1]

» Place the Savillex® vial containing the eluted thorium fraction on a hot plate at a low
temperature and evaporate the solution to dryness.

» To ensure the removal of any residual organic compounds from the resin, an optional
oxidation step can be performed. Add 200 pL each of concentrated HNOs and 70% HCIOa4
and dry the sample down.[1]

e Wash the dried residue twice by adding 1 mL of concentrated HNOs and evaporating to
dryness each time.[1]
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o Dissolve the final residue in 2 mL of a solution containing 2% HNOs and 0.01% HF.[1] The
sample is now ready for analysis by ICP-MS.

Data Presentation

The following tables summarize the key quantitative parameters of this protocol.

Table 1: Sample and Reagent Quantities for Digestion

Parameter Value
Sample Weight 100 - 200 mg
Concentrated HNOs (initial) 2 mL
Concentrated HF 2mL
Concentrated HCIO4 1mL
Concentrated HNOs (dissolution) 2mL

Table 2: Anion Exchange Chromatography Parameters

Parameter Value

Resin Bio-Rad AG1-X8 (100-200 mesh)
Resin Bed Height ~2 cm

Column Cleaning 10 mL Hz20, 10 mL 6M HCI, 10 mL H20
Column Conditioning 3x5mLof 7.5 M HNOs

Sample Loading Matrix 7.5 M HNOs

Column Rinse 3x2mLof 7.5 M HNOs

Thorium Elution 2 x 6 mL of 6 M HCI

Table 3: Final Sample Preparation for ICP-MS
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Parameter Value
Final Sample Volume 2 mL
Final Acid Matrix 2% HNOs + 0.01% HF

Workflow Visualization

The following diagram illustrates the complete experimental workflow for the extraction of

Thorium-230 from marine sediments.
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Start: Homogenized Marine Sediment
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1. Weighing & Spiking
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2. Acid Digestion

Add 2 mL conc. HNO3
Reflux @ 120°C
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Reflux @ 120°C
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Add 1 mL conc. HCIO4
Evaporate near dryness @ 180-200°C
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Dissolve residue in conc. HNO3
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(Bio-Rad AG1-X8)

Y
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4. Final Sample Preparation

Evaporate to dryness
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Reconstitute in 2% HNO3 + 0.01% HF

\ 4

End: Sample ready for ICP-MS Analysis
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Caption: Workflow for Thorium-230 extraction from marine sediments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Extraction of Thorium-
230 from Marine Sediments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1204741#step-by-step-protocol-for-thorium-230-
extraction-from-marine-sediments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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